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Compound of Interest

Compound Name: 2-(1-Methylcyclopropyl)ethanol

Cat. No.: B3060211 Get Quote

Technical Support Center: 2-(1-
methylcyclopropyl)ethanol
Welcome to the technical support guide for 2-(1-methylcyclopropyl)ethanol (CAS No. 19687-

04-8). This resource is designed for researchers, chemists, and drug development

professionals to provide clear, actionable guidance on the common handling, storage, and

application challenges associated with this unique building block. Our goal is to ensure the

integrity of your experiments by anticipating and resolving potential issues before they impact

your results.

Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial inquiries regarding the properties and safe

handling of 2-(1-methylcyclopropyl)ethanol.

Q1: What are the fundamental physical and chemical properties of 2-(1-
methylcyclopropyl)ethanol?

A1: Understanding the core properties of this reagent is the first step to successful

experimentation. Key data points are summarized below.
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Property Value Source(s)

CAS Number 19687-04-8 [1][2]

Molecular Formula C₆H₁₂O [1][3]

Molecular Weight 100.16 g/mol [1][4]

IUPAC Name
2-(1-methylcyclopropyl)ethan-

1-ol
[2]

Boiling Point 79-80 °C (at 46.5 Torr) [4]

Purity (Typical) ≥97% [1][2]

Appearance Colorless Liquid (Assumed) [5]

Predicted Density 0.938 ± 0.06 g/cm³ [4]

Predicted pKa 15.16 ± 0.10 [4]

Q2: What are the official guidelines for the storage of 2-(1-methylcyclopropyl)ethanol to
ensure its long-term stability?

A2: Proper storage is critical to prevent degradation and maintain the high purity of the reagent.

The compound's stability is influenced by temperature, atmosphere, and light.
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Condition Recommendation Rationale Source(s)

Temperature 2-8 °C (Refrigerated)

Minimizes potential

degradation pathways

such as oxidation or

slow acid-catalyzed

rearrangement. This is

the most commonly

cited storage

condition.

[1][2][4]

Atmosphere

Store under an inert

atmosphere (e.g.,

Argon or Nitrogen).

The hydroxyl group

can be susceptible to

oxidation over time.

An inert atmosphere

displaces oxygen and

moisture, preserving

compound integrity.

[6][7]

Container
Keep in a tightly

sealed container.

Prevents

contamination from

atmospheric moisture

and other laboratory

vapors.

[8]

Environment

Store in a dry, well-

ventilated place away

from incompatible

substances like strong

oxidizing agents and

strong acids.

Prevents hazardous

reactions and ensures

a safe storage

environment. The

compound is a

flammable liquid.

[4][6]

Q3: What are the primary safety hazards associated with 2-(1-methylcyclopropyl)ethanol and

what personal protective equipment (PPE) is required?

A3: This compound presents moderate hazards that require standard laboratory precautions.

Hazard Statements:
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H226: Flammable liquid and vapour.[4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Signal Word: Warning[2][4]

Required PPE:

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves

before use.[6]

Skin and Body Protection: Use a lab coat to prevent skin contact.[6]

Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood to avoid

inhaling vapors.[8]

Handling Precautions: Keep away from heat, sparks, and open flames. Ground all equipment

to prevent static discharge.[6][7]

Section 2: Troubleshooting Guide for Experimental
Applications
This section explores specific problems that may arise during the use of 2-(1-
methylcyclopropyl)ethanol in a research setting, providing explanations and solutions based

on its chemical structure and reactivity.

Q4: My reaction is yielding a complex mixture of byproducts, and I suspect the cyclopropyl ring

is not stable under my conditions. Why is this happening?

A4: This is a common issue rooted in the inherent chemical reactivity of the cyclopropylmethyl

carbinol system. The three-membered cyclopropane ring possesses significant ring strain (~27
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kcal/mol)[9][10]. This strain makes the ring susceptible to cleavage, particularly when a

carbocation is formed on an adjacent carbon.

Causality: In the presence of strong acids, Lewis acids, or strong electrophiles, the hydroxyl

group can be protonated and eliminated as water, forming a primary carbocation. This cation is

immediately stabilized by the neighboring cyclopropyl ring, leading to a rapid rearrangement

and ring-opening. This process, known as the cyclopropylmethyl-cyclobutyl-homoallyl

rearrangement, generates a mixture of products.

Below is a diagram illustrating the potential reaction pathways under acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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